Cas no 661491-85-6 (L-Valine, L-asparaginyl-L-valyl-L-valyl-)

• Product Name: L-Valine, L-asparaginyl-L-valyl-L-valyl-
• CAS No: 661491-85-6
• MF: C₁₉H₃₅N₅O₆
• MW: 429.511104822159
• CID: 1705024
• Update Time: 2024-08-31

L-Valine, L-asparaginyl-L-valyl-L-valyl- Chemical and Physical Properties

Names and Identifiers

• L-Valine, L-asparaginyl-L-valyl-L-valyl-
• L-Valine, L-asparaginyl-L-valyl-L-valyl- (9CI)

• Inchi： 1S/C19H35N5O6/c1-8(2)13(22-16(26)11(20)7-12(21)25)17(27)23-14(9(3)4)18(28)24-15(10(5)6)19(29)30/h8-11,13-15H,7,20H2,1-6H3,(H2,21,25)(H,22,26)(H,23,27)(H,24,28)(H,29,30)/t11-,13-,14-,15-/m0/s1
• InChI Key： STGXEUDFLMRNDD-MXAVVETBSA-N
• SMILES： C(O)(=O)[C@H](C(C)C)NC(=O)[C@H](C(C)C)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CC(N)=O)N

Computed Properties

• Exact Mass: 429.25895

Experimental Properties

• Density: 1.187±0.06 g/cm3(Predicted)
• Boiling Point: 808.3±65.0 °C(Predicted)
• PSA: 193.71
• pka: 3.34±0.10(Predicted)